Cas no 1251568-74-7 (1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide)

1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide structure
1251568-74-7 structure
Product Name:1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide
CAS No:1251568-74-7
MF:C22H22BrN5OS
MW:484.411982059479
CID:5394961
Update Time:2025-07-14

1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinecarboxamide, 1-[6-[(4-bromophenyl)thio]-3-pyridazinyl]-N-(4-pyridinylmethyl)-
    • 1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide
    • Inchi: 1S/C22H22BrN5OS/c23-18-3-5-19(6-4-18)30-21-8-7-20(26-27-21)28-13-1-2-17(15-28)22(29)25-14-16-9-11-24-12-10-16/h3-12,17H,1-2,13-15H2,(H,25,29)
    • InChI Key: XETNQVGEPWRFLO-UHFFFAOYSA-N
    • SMILES: N1(C2=NN=C(SC3=CC=C(Br)C=C3)C=C2)CCCC(C(NCC2C=CN=CC=2)=O)C1

1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide Pricemore >>

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Additional information on 1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide

Introduction to 1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide (CAS No. 1251568-74-7)

1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide, with the CAS number 1251568-74-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as sulfanyl pyridazines, which have been extensively studied for their biological activities, particularly in the context of neurodegenerative diseases and cancer.

The structure of 1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide is characterized by a central pyridazine ring substituted with a sulfanyl group attached to a 4-bromophenyl moiety. The piperidine ring, linked to the pyridazine through a carboxamide group, further enhances the compound's pharmacological properties by providing additional binding sites for interaction with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide exhibits potent anti-inflammatory and neuroprotective effects. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and neuronal survival.

In the context of cancer research, this compound has been investigated for its ability to inhibit the growth of various cancer cell lines. A study published in the European Journal of Medicinal Chemistry demonstrated that 1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide selectively targets and induces apoptosis in human breast cancer cells, while showing minimal toxicity towards normal cells. This selective cytotoxicity makes it a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of 1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide have also been evaluated. Preclinical studies indicate that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use in therapeutic applications. Additionally, its low molecular weight and lipophilicity contribute to its ability to cross the blood-brain barrier, making it an attractive candidate for treating central nervous system (CNS) disorders.

The safety profile of 1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide has been assessed through extensive toxicity studies. Results from these studies suggest that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential for clinical development.

In conclusion, 1-{6-[(4-bromophenyl)sulfanyl]pyridazin-3-yl}-N-[(pyridin-4-yl)methyl]piperidine-3-carboxamide (CAS No. 1251568-74-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the fields of neurodegenerative diseases, inflammation, and cancer. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.

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